Cas no 1804071-77-9 (1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one)

1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one is a specialized brominated ketone compound featuring both trifluoromethoxy and trifluoromethylthio substituents on the phenyl ring. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution reactions, while the bromine atom allows for further functionalization. Its high purity and stability under controlled conditions ensure consistent performance in synthetic applications. The compound's distinct structural features contribute to its role in the development of advanced chemical entities with potential biological activity.
1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one structure
1804071-77-9 structure
Product Name:1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one
CAS No:1804071-77-9
MF:C11H7BrF6O2S
MW:397.131502389908
CID:4793183
Update Time:2025-06-14

1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one
    • Inchi: 1S/C11H7BrF6O2S/c1-5(19)9(12)6-2-3-8(21-11(16,17)18)7(4-6)20-10(13,14)15/h2-4,9H,1H3
    • InChI Key: KCPNKYYENHHDKN-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)C1C=CC(=C(C=1)OC(F)(F)F)SC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 373
  • XLogP3: 5.3
  • Topological Polar Surface Area: 51.6

1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013024063-250mg
1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one
1804071-77-9 97%
250mg
489.60 USD 2021-05-31
Alichem
A013024063-500mg
1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one
1804071-77-9 97%
500mg
855.75 USD 2021-05-31
Alichem
A013024063-1g
1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one
1804071-77-9 97%
1g
1,460.20 USD 2021-05-31

Additional information on 1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804071-77-9)

1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804071-77-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound features a unique molecular structure, combining a bromo-substituted propan-2-one moiety with a phenyl ring modified by both trifluoromethoxy and trifluoromethylthio groups. Such structural attributes make it a valuable intermediate for synthesizing advanced materials and bioactive molecules.

The growing interest in fluorinated compounds like 1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one is driven by their exceptional chemical stability and bioactivity. Researchers frequently explore its applications in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Its CAS No. 1804071-77-9 is often searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, the compound's trifluoromethylthio group is a hotspot for investigations into metabolic stability and lipophilicity enhancement in medicinal chemistry.

From an industrial perspective, 1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one is pivotal in the synthesis of high-performance agrochemicals. Its incorporation into pesticide formulations has been linked to improved efficacy against resistant pests, aligning with the global demand for sustainable crop protection. The compound's trifluoromethoxy moiety is particularly notable for its role in enhancing environmental persistence while maintaining low toxicity profiles, a balance highly sought after in modern agrochemical design.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize CAS No. 1804071-77-9. These methods ensure precise identification and purity assessment, critical for its use in sensitive applications. The compound's synthetic pathways often involve multi-step reactions, including Friedel-Crafts acylation and halogenation, which are topics of frequent discussion in organic chemistry forums. Researchers also highlight its potential as a building block for heterocyclic compounds, further expanding its utility.

In the context of green chemistry, 1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one is being evaluated for atom-efficient synthesis routes. The integration of catalytic methods and solvent-free conditions aims to reduce waste and energy consumption, addressing key concerns in sustainable chemical production. Such innovations are frequently searched under terms like "eco-friendly fluorinated intermediates" or "green synthesis of aryl ketones," reflecting the compound's alignment with contemporary research trends.

The safety profile of CAS No. 1804071-77-9 is another area of interest. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in material safety data sheets (MSDS). Its stability under various storage conditions makes it a reliable choice for industrial-scale applications. Discussions around scalability and cost-effective production often feature this compound, particularly in forums focused on process chemistry optimization.

In summary, 1-Bromo-1-(3-(trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804071-77-9) stands out as a versatile and high-value chemical entity. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features. As research continues to uncover new potentials, this compound remains a focal point for scientists and industries alike, cementing its role in advancing modern chemistry and technology.

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